Cas no 90001-34-6 (4-Bromo-1,5-naphthyridine)

4-Bromo-1,5-naphthyridine structure

Product Name:4-Bromo-1,5-naphthyridine

CAS No:90001-34-6

MF:C₈H₅BrN₂

MW:209.042700529099

MDL:MFCD11858568

CID:61342

PubChem ID:15025737

Update Time:2024-10-26

4-Bromo-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1,5-naphthyridine
- 4-Bromo-[1,5]naphthyridine
- COPAL
- 4-Bromo-1,5-naphthyridine (ACI)
- MFCD11858568
- RUZMWDKSPLIZSY-UHFFFAOYSA-N
- AKOS016003484
- EN300-645968
- DTXSID20567140
- CS-0135294
- F13679
- MB10238
- SCHEMBL1426892
- SY260270
- 90001-34-6
- MDL： MFCD11858568
- Inchi： 1S/C8H5BrN2/c9-6-3-5-10-7-2-1-4-11-8(6)7/h1-5H
- InChI Key： RUZMWDKSPLIZSY-UHFFFAOYSA-N
- SMILES： BrC1C2C(=CC=CN=2)N=CC=1

Computed Properties

Exact Mass: 207.96361g/mol
Monoisotopic Mass: 207.96361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 25.8Å²

Experimental Properties

Density: 1.656
Boiling Point: 311 ºC
Flash Point: 142 ºC
Refractive Index: 1.685

4-Bromo-1,5-naphthyridine Security Information

Storage Condition：Sealed in dry,2-8°C

4-Bromo-1,5-naphthyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219008011-5g	4-Bromo-1,5-naphthyridine	90001-34-6	95%	5g	$1420.40	2023-08-31
Alichem	A219008011-10g	4-Bromo-1,5-naphthyridine	90001-34-6	95%	10g	$2050.20	2023-08-31
Alichem	A219008011-25g	4-Bromo-1,5-naphthyridine	90001-34-6	95%	25g	$3350.00	2023-08-31
abcr	AB543480-250 mg	4-Bromo-[1,5]naphthyridine, 95%; .	90001-34-6	95%	250mg	€432.50	2023-06-14
abcr	AB543480-1 g	4-Bromo-[1,5]naphthyridine, 95%; .	90001-34-6	95%	1g	€999.10	2023-06-14
TRC	B284205-25mg	4-Bromo-1,5-naphthyridine	90001-34-6		25mg	$ 170.00	2022-06-07
TRC	B284205-50mg	4-Bromo-1,5-naphthyridine	90001-34-6		50mg	$ 280.00	2022-06-07
TRC	B284205-100mg	4-Bromo-1,5-naphthyridine	90001-34-6		100mg	$ 450.00	2022-06-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0128-1g	4-Bromo-[1,5]naphthyridine	90001-34-6	97%	1g	5919.34CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0128-5g	4-Bromo-[1,5]naphthyridine	90001-34-6	97%	5g	23490.77CNY	2021-05-08

4-Bromo-1,5-naphthyridine Production Method

Production Method 1

254-79-5

90001-34-6

Reaction Conditions

1.1 Reagents: Magnesate(2-), dichlorobis(2,2,6,6-tetramethyl-1-piperidinyl)-, lithium (1:2), (… Solvents: Tetrahydrofuran ; -78 °C; 5 min, -78 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrachloroethane Solvents: Tetrahydrofuran ; -78 °C; -78 °C → 25 °C; 12 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Zn-, Mg-, and Li-TMP Bases for the Successive Regioselective Metalations of the 1,5-Naphthyridine Scaffold (TMP=2,2,6,6-Tetramethylpiperidyl)

Balkenhohl, Moritz; Greiner, Robert; Makarov, Ilya S.; Heinz, Benjamin; Karaghiosoff, Konstantin; et al, Chemistry - A European Journal, 2017, 23(53), 13046-13050

Production Method 2

5423-54-1

90001-34-6

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 10 min, rt; 1 h, rt
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ; basified

Reference

: Hydrolytic instability of the important orexin 1 receptor antagonist SB-334867: Possible confounding effects on in vivo and in vitro studies

McElhinny, Charles J.; Lewin, Anita H.; Mascarella, S. Wayne; Runyon, Scott; Brieaddy, Lawrence; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(21), 6661-6664

Production Method 3

27305-48-2

90001-34-6

Reaction Conditions

Reference

: Reactions of 1,5- and 1,8-naphthyridine 1-oxides with phosphorus oxide tribromide

Czuba, Wladyslaw; Grzegozek, Maria, Universitatis Iagellonicae Acta Chimica, 1991, 35, 63-72